N-(3-fluorophenyl)oxan-4-amine
Overview
Description
“N-(3-fluorophenyl)oxan-4-amine” is a chemical compound with the molecular formula C11H14FNO . It has a molecular weight of 195.24 g/mol . The compound is typically stored at room temperature and is available in liquid form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H14FNO/c12-9-3-1-2-8(6-9)11-7-10(13)4-5-14-11/h1-3,6,10-11H,4-5,7,13H2 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 195.24 g/mol . More detailed physical and chemical properties might be available in its Material Safety Data Sheet (MSDS) or similar resources .Scientific Research Applications
Fluorogenic Amine Applications
4-Amino-7-nitrobenz-2-oxa-1,3-diazole, a key fluorogenic amine, has been utilized in the synthesis of fluorogenic substrates for the assay of chymotrypsin, demonstrating its potential in enzymatic studies (Sato, Miyakawa, & Kanaoka, 1984).
Antibacterial and Antioxidant Properties
A study on 3-(4-Chlorophenyl)-3-(4-fluorophenyl)propylamine, closely related to N-(3-fluorophenyl)oxan-4-amine, highlighted its synthesis and application in producing compounds with notable antibacterial activity, although they mostly did not neutralize superoxide radicals (Arutyunyan et al., 2012).
Neuropharmacological Research
In neuropharmacology, compounds like GSK1059865, which contains a 3-fluorophenyl group similar to this compound, have been used to study the effects of Orexin-1 Receptor antagonism in binge eating models in rats, suggesting its potential in researching eating disorders (Piccoli et al., 2012).
Fluorescence Analysis
The reaction of similar amines with 4-fluoro-7-nitrobenzo-2-oxa-1,3-diazole has been explored in fluorescence analysis of amines, amino acids, and their derivatives, indicating its role in analytical chemistry (Toyo’oka, Watanabe, & Imai, 1983).
Antibacterial Synthesis
N-(3-Chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine, with a structure resembling this compound, has been synthesized and tested for its antibacterial activity, demonstrating the potential of such compounds in developing new antibacterial agents (Uwabagira, Sarojini, & Poojary, 2018).
Safety and Hazards
Properties
IUPAC Name |
N-(3-fluorophenyl)oxan-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO/c12-9-2-1-3-11(8-9)13-10-4-6-14-7-5-10/h1-3,8,10,13H,4-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRHVUMCYJFROSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1NC2=CC(=CC=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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